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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzenethiol

CAS No.: 14482-32-7

Cat. No.: B1266704

Get Quote

Executive Summary & Chemical Identity
2-Amino-4-methoxybenzenethiol is a bifunctional aromatic building block characterized by an

electron-rich ring system. The presence of both a nucleophilic thiol (-SH) and an amine (-NH2)

group ortho to each other makes it an ideal precursor for heterocyclization (e.g., forming

benzothiazoles via condensation with carboxylic acids or aldehydes).

However, this same structural feature renders the molecule highly unstable in air, rapidly

oxidizing to the disulfide (2,2'-diamino-4,4'-dimethoxydiphenyl disulfide). Accurate

spectroscopic characterization requires strict anaerobic handling.
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Property Data

CAS Number 14482-32-7

IUPAC Name 2-Amino-4-methoxybenzenethiol

Molecular Formula C₇H₉NOS

Molecular Weight 155.22 g/mol

Appearance
Pale yellow solid (pure) to dark orange

(oxidized)

Solubility
Soluble in DMSO, MeOH, CHCl₃ (limited);

Soluble in aqueous base

Structural Logic & Electronic Effects
To interpret the spectra correctly, one must understand the electronic environment of the

benzene ring.

Methoxy (-OCH₃) at C4: Strong electron-donating group (EDG) by resonance, directing

ortho/para shielding.

Amino (-NH₂) at C2: Strong EDG, shielding the C3 and C5 positions.

Thiol (-SH) at C1: Weakly acidic, susceptible to deprotonation.

Key Diagnostic Challenge: The H-3 proton (located between -NH₂ and -OCH₃) is in a "double-

shielded" pocket, making it significantly upfield in the NMR spectrum compared to typical

aromatic protons.

Diagram: Electronic Shielding & Coupling Logic
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Substituent Effects on Ring Protons
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Caption: Electronic influence of substituents on aromatic protons. H-3 is the most diagnostic

signal due to synergistic shielding.

Spectroscopic Data Analysis[1][2]
Nuclear Magnetic Resonance (¹H NMR)
Solvent Selection: DMSO-d₆ is recommended over CDCl₃. DMSO stabilizes the zwitterionic

forms and slows oxidation. If using CDCl₃, the sample must be degassed.

Protocol:

Dissolve ~10 mg in 0.6 mL DMSO-d₆.

Optional: Add 1 drop of D₂O to identify exchangeable protons (SH, NH₂).

Critical Check: If a set of peaks appears downfield (shifted by ~0.2-0.5 ppm), the sample

contains the disulfide impurity.
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling
(J)

Assignment
Logic

-OCH₃ 3.65 – 3.75 Singlet (s) 3H -

Characteristic

methoxy

resonance.

-NH₂ 4.80 – 5.20 Broad (br s) 2H -

Disappears

with D₂O

shake.

Position

varies with

concentration

.[1]

-SH 3.00 – 4.50 Very Broad 1H -

Often

invisible due

to rapid

exchange;

sharpens in

highly

dry/acid-free

CDCl₃.

Ar-H (3) 6.15 – 6.25 Doublet (d) 1H J ≈ 2.5 Hz

Meta-coupled

to H-5. Most

upfield

aromatic

signal.

Ar-H (5) 6.35 – 6.45 dd 1H
J ≈ 8.5, 2.5

Hz

Ortho-

coupled to H-

6, meta-

coupled to H-

3.

Ar-H (6) 7.10 – 7.20 Doublet (d) 1H J ≈ 8.5 Hz

Ortho-

coupled to H-

5. Deshielded

by Sulfur.
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Infrared Spectroscopy (FT-IR)
IR is the fastest method to confirm the presence of the free thiol versus the disulfide.

Functional Group
Wavenumber
(cm⁻¹)

Intensity Diagnostic Note

S-H Stretch 2550 – 2600 Weak

The "Gold Standard"

peak. Absence

indicates oxidation to

disulfide (S-S does

not show strong IR

stretch).

N-H Stretch 3350 – 3450 Medium

Doublet

(symmetric/asymmetri

c) typical of primary

amines.

C-H (Ar) 3000 – 3100 Weak Aromatic C-H stretch.

C-O Stretch 1200 – 1250 Strong
Aryl alkyl ether stretch

(OMe).

C=C (Ar) 1580 – 1600 Strong
Ring breathing

modes.

Mass Spectrometry (MS)
Method: ESI (Positive Mode) or EI (70 eV). Molecular Weight: 155.22 g/mol .[2]
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Ion (m/z) Identity Interpretation

156 [M+H]⁺
Protonated molecular ion (ESI

base peak).

155 M⁺• Molecular ion (EI).

122 [M - SH]⁺

Loss of hydrosulfide radical

(33 Da). Common in

thiophenols.

140 [M - CH₃]⁺
Loss of methyl group from

methoxy.

309/310 [2M - 2H]⁺
Disulfide Dimer. Presence of

this peak indicates oxidation.

Synthesis & Handling Protocol
The most reliable route to high-purity 2-amino-4-methoxybenzenethiol is the alkaline

hydrolysis of 2-amino-6-methoxybenzothiazole, followed by careful acidification.

Workflow Diagram: Synthesis & Stabilization
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Start: 2-Amino-6-methoxybenzothiazole
(Stable Precursor)

Hydrolysis
(50% KOH, Reflux, N2 atm)

Intermediate: Potassium Thiolate
(Water Soluble)

Acidification
(Glacial Acetic Acid to pH 6)

Product: 2-Amino-4-methoxybenzenethiol
(Precipitate)

Impurity: Disulfide Dimer
(Avoid by using reducing agents)

Exposure to Air

Click to download full resolution via product page

Caption: Hydrolytic ring-opening of benzothiazole to yield the target aminothiol.

Step-by-Step Protocol
Reflux: Suspend 2-amino-6-methoxybenzothiazole (1 eq) in 50% KOH (10 eq). Reflux for 4–

6 hours under Argon/Nitrogen.

Filtration: Cool the solution and filter off any unreacted insoluble material.

Neutralization: Chill the filtrate to 0°C. Dropwise add glacial acetic acid (or dilute HCl) until

pH ~6.
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Note: Do not acidify below pH 4, as the amine will protonate, increasing water solubility

and preventing precipitation.

Isolation: The thiol precipitates as a pale solid. Filter rapidly under inert atmosphere.

Storage: Store under Argon at -20°C. For long-term storage, conversion to the hydrochloride

salt (using HCl/Ether) is recommended for stability.

Quality Control: The "Disulfide Test"
Before using this reagent in drug development or synthesis, perform this quick check:

Solubility: The free thiol is soluble in dilute NaOH. The disulfide dimer is insoluble in dilute

NaOH.

TLC: Run TLC (Hexane:Ethyl Acetate 3:1).

Thiol: Higher Rf (more non-polar due to intramolecular H-bonding).

Disulfide: Lower Rf (more polar/larger).

Stain: Ellman’s Reagent (DTNB) stains the free thiol yellow immediately. It does not stain

the disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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